Cas no 2490426-35-0 (N-{4-(aminomethyl)-2-fluorophenylmethyl}-5-fluoro-2,3-dihydro-1H-indene-1-carboxamide hydrochloride)

• Product Name: N-{4-(aminomethyl)-2-fluorophenylmethyl}-5-fluoro-2,3-dihydro-1H-indene-1-carboxamide hydrochloride
• CAS No: 2490426-35-0
• MF: C₁₈H₁₉ClF₂N₂O
• MW: 352.806070566177
• MDL: MFCD32852381
• CID: 5680461
• PubChem ID: 155821815
• Update Time: 2025-06-14

N-{4-(aminomethyl)-2-fluorophenylmethyl}-5-fluoro-2,3-dihydro-1H-indene-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26675927
• 2490426-35-0
• N-{[4-(aminomethyl)-2-fluorophenyl]methyl}-5-fluoro-2,3-dihydro-1H-indene-1-carboxamide hydrochloride
• N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-5-fluoro-2,3-dihydro-1H-indene-1-carboxamide;hydrochloride
• N-{4-(aminomethyl)-2-fluorophenylmethyl}-5-fluoro-2,3-dihydro-1H-indene-1-carboxamide hydrochloride

• MDL： MFCD32852381
• Inchi： 1S/C18H18F2N2O.ClH/c19-14-4-6-15-12(8-14)3-5-16(15)18(23)22-10-13-2-1-11(9-21)7-17(13)20;/h1-2,4,6-8,16H,3,5,9-10,21H2,(H,22,23);1H
• InChI Key： OHNWLBXQAXQBOZ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)CCC2C(NCC1C=CC(CN)=CC=1F)=O

Computed Properties

• Exact Mass: 352.1153973g/mol
• Monoisotopic Mass: 352.1153973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on N-{4-(aminomethyl)-2-fluorophenylmethyl}-5-fluoro-2,3-dihydro-1H-indene-1-carboxamide hydrochloride

Recent Advances in the Study of N-{4-(aminomethyl)-2-fluorophenylmethyl}-5-fluoro-2,3-dihydro-1H-indene-1-carboxamide hydrochloride (CAS: 2490426-35-0)

The compound N-{4-(aminomethyl)-2-fluorophenylmethyl}-5-fluoro-2,3-dihydro-1H-indene-1-carboxamide hydrochloride (CAS: 2490426-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and certain types of cancer. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific molecular targets, such as enzymes and receptors involved in disease pathways. Researchers have employed advanced techniques, including X-ray crystallography and molecular docking simulations, to gain insights into the binding affinity and selectivity of this molecule. These studies have revealed that the compound exhibits high specificity for certain targets, which may explain its observed biological activity. Additionally, modifications to the chemical structure have been explored to enhance its bioavailability and reduce potential side effects.

In preclinical trials, N-{4-(aminomethyl)-2-fluorophenylmethyl}-5-fluoro-2,3-dihydro-1H-indene-1-carboxamide hydrochloride has demonstrated notable efficacy in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and modulate key pathological processes has been a focal point of these studies. Furthermore, its potential as an anticancer agent has been investigated, with preliminary results indicating inhibitory effects on tumor growth in certain cancer cell lines. These findings underscore the compound's versatility and therapeutic potential.

Despite these promising results, challenges remain in the development of this compound as a viable therapeutic agent. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in overcoming these hurdles. The ongoing research on CAS: 2490426-35-0 highlights its significance as a lead compound in drug discovery and development.

In conclusion, the latest research on N-{4-(aminomethyl)-2-fluorophenylmethyl}-5-fluoro-2,3-dihydro-1H-indene-1-carboxamide hydrochloride (CAS: 2490426-35-0) provides valuable insights into its potential applications and mechanisms of action. While further studies are needed to fully realize its therapeutic benefits, the current findings pave the way for future innovations in the treatment of complex diseases. This compound represents a promising avenue for researchers and clinicians alike, offering hope for improved patient outcomes in the years to come.